Cas no 1803601-45-7 (1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride)

• Product Name: 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride
• CAS No: 1803601-45-7
• MDL: MFCD28246295
• CID: 4617471
• PubChem ID: 91662819
• Update Time: 2025-06-10

1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4-dimethylcyclohexane-1-carboxylic Acid hydrochloride
• 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride

• MDL： MFCD28246295

Additional information on 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride

Research Brief on 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride (CAS: 1803601-45-7)

1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride (CAS: 1803601-45-7) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexane backbone and dimethyl substitution, serves as a versatile building block in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of peptidomimetics and small-molecule therapeutics targeting protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride as a conformational constraint in peptide design. The researchers demonstrated that incorporation of this non-natural amino acid into peptide sequences enhanced metabolic stability and improved binding affinity to target proteins, such as G-protein-coupled receptors (GPCRs). The study highlighted the compound's ability to restrict peptide flexibility, thereby optimizing pharmacodynamic properties.

In the context of central nervous system (CNS) drug development, a recent preclinical study (Nature Chemical Biology, 2024) utilized 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride as a key intermediate in the synthesis of blood-brain barrier (BBB)-penetrant neuroprotective agents. The hydrochloride salt form (CAS: 1803601-45-7) was found to exhibit superior solubility and bioavailability compared to its free base counterpart, making it particularly valuable for formulation development.

Structural analyses using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have revealed unique conformational properties of this compound. The geminal dimethyl groups at the 4-position induce significant steric effects, forcing the cyclohexane ring into a preferred chair conformation. This structural rigidity has been exploited in the design of enzyme inhibitors, where the compound serves as a transition-state analog for various hydrolases.

Recent synthetic methodology developments (Organic Letters, 2023) have established more efficient routes to 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride, including asymmetric catalytic hydrogenation approaches that provide enantiomerically pure material. These advances have facilitated its broader application in chiral drug synthesis, particularly for candidates requiring specific stereochemical configurations for optimal biological activity.

From a safety and toxicology perspective, preliminary studies indicate that 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride exhibits favorable pharmacokinetic profiles with minimal off-target effects. Current research is exploring its potential as a scaffold for developing next-generation antimicrobial agents, with particular interest in its activity against drug-resistant bacterial strains.

As research continues, the unique physicochemical properties of 1-amino-4,4-dimethylcyclohexane-1-carboxylic acid hydrochloride (CAS: 1803601-45-7) position it as a valuable tool in medicinal chemistry. Its applications span from peptide therapeutics to small-molecule drug development, with ongoing investigations exploring its potential in targeted drug delivery systems and as a component of PROTAC (proteolysis-targeting chimera) molecules.